Cas no 105252-93-5 (4-amino-3,5,6-trifluoro-2(1H)-Pyridinone)

4-Amino-3,5,6-trifluoro-2(1H)-pyridinone is a fluorinated pyridinone derivative with notable applications in pharmaceutical and agrochemical research. Its trifluorinated structure enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The amino group at the 4-position allows for further functionalization, enabling the synthesis of diverse bioactive compounds. This compound exhibits strong electron-withdrawing properties due to the fluorine substituents, which can influence reactivity in heterocyclic chemistry. Its rigid pyridinone core provides a stable scaffold for designing enzyme inhibitors or ligands. The product is typically characterized by high purity and consistent performance, ensuring reliability in synthetic applications. Proper handling is advised due to potential reactivity of functional groups.

4-amino-3,5,6-trifluoro-2(1H)-Pyridinone structure

105252-93-5 structure

Product Name:4-amino-3,5,6-trifluoro-2(1H)-Pyridinone

CAS No:105252-93-5

MF:C₅H₃F₃N₂O

MW:164.085331201553

CID:1097548

PubChem ID:13914610

Update Time:2025-06-10

4-amino-3,5,6-trifluoro-2(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

- 4-amino-3,5,6-trifluoro-2(1H)-Pyridinone
- 2(1H)-Pyridinone, 4-amino-3,5,6-trifluoro-
- 105252-93-5
- SCHEMBL10604112
- MFCD18836824
- SY343918
- CHEMBL117097
- 2(1H)-Pyridinone,4-amino-3,5,6-trifluoro-
- 4-Amino-3,5,6-trifluoro-1H-pyridin-2-one
- F18692
- 4-amino-3,5,6-trifluoropyridin-2(1H)-one
- Inchi： 1S/C5H3F3N2O/c6-1-3(9)2(7)5(11)10-4(1)8/h(H3,9,10,11)
- InChI Key： NVKWELPGIQNUQT-UHFFFAOYSA-N
- SMILES： FC1=C(NC(C(=C1N)F)=O)F

Computed Properties

Exact Mass: 178.04675
Monoisotopic Mass: 164.01974721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 55.1Å²

Experimental Properties

PSA: 76.96

4-amino-3,5,6-trifluoro-2(1H)-Pyridinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1755859-1g	4-Amino-3,5,6-trifluoropyridin-2(1h)-one	105252-93-5	98%	1g	￥3981.00	2024-08-09

4-amino-3,5,6-trifluoro-2(1H)-Pyridinone Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-amino-3,5,6-trifluoro-2(1H)-Pyridinone

Latest Research Insights on 4-amino-3,5,6-trifluoro-2(1H)-Pyridinone (CAS: 105252-93-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated pyridinones, particularly 4-amino-3,5,6-trifluoro-2(1H)-Pyridinone (CAS: 105252-93-5), as versatile scaffolds for drug discovery and development. This compound, characterized by its unique trifluoromethyl substitution pattern, has garnered attention due to its potential applications in targeting enzymes and receptors involved in various disease pathways. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this molecule.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of 4-amino-3,5,6-trifluoro-2(1H)-Pyridinone derivatives as inhibitors of bacterial DNA gyrase. The research team employed a structure-based drug design approach, leveraging X-ray crystallography to elucidate the binding interactions between the compound and the target enzyme. Results demonstrated potent inhibitory activity against Gram-positive pathogens, with minimal cytotoxicity toward mammalian cells, suggesting its potential as a lead candidate for novel antibiotics.

In another investigation, researchers focused on the compound's role in modulating kinase activity. A 2024 study in ACS Chemical Biology revealed that 4-amino-3,5,6-trifluoro-2(1H)-Pyridinone exhibits selective inhibition of cyclin-dependent kinases (CDKs), particularly CDK2 and CDK6, which are implicated in cancer cell proliferation. The study utilized computational docking and kinetic assays to validate the compound's binding affinity and mechanism of action, paving the way for further optimization in oncology therapeutics.

Beyond its therapeutic potential, recent advancements in synthetic methodologies have also been reported. A novel, scalable synthesis route for 4-amino-3,5,6-trifluoro-2(1H)-Pyridinone was detailed in Organic Process Research & Development (2023), emphasizing green chemistry principles such as reduced solvent usage and catalytic fluorination. This innovation addresses previous challenges in large-scale production, enhancing its feasibility for industrial applications.

In conclusion, 4-amino-3,5,6-trifluoro-2(1H)-Pyridinone (CAS: 105252-93-5) continues to emerge as a multifaceted tool in chemical biology, with promising applications in antimicrobial and anticancer drug development. Future research directions may include further structural optimization, in vivo efficacy studies, and exploration of its interactions with other biological targets. These efforts underscore the compound's potential to contribute significantly to the next generation of therapeutics.